Cas no 2229361-57-1 (tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 2229361-57-1
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6327115
• PubChem ID: 154093794
• Update Time: 2025-05-20

tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate
• EN300-1903574
• 2229361-57-1

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-7-6-14-8-11(17)10-4-5-15-9-16-10/h4-5,9,11,14H,6-8H2,1-3H3
• InChI Key： LHZYVVDKWFSVPD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate

Introduction to tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2229361-57-1)

tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate, with the CAS number 2229361-57-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various drugs due to their ability to modulate a range of biological targets. The unique structure of tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate makes it particularly interesting for its potential applications in the treatment of neurological disorders, cancer, and other diseases.

The chemical structure of tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate consists of a piperazine ring attached to a pyrimidine moiety, with a tert-butyl group protecting the carboxylic acid functionality. This configuration provides several advantages, including enhanced stability and improved pharmacokinetic properties. The tert-butyl group acts as a protecting group, which can be selectively removed under mild conditions, allowing for further chemical modifications and derivatizations.

In recent years, significant advancements have been made in understanding the biological activities and mechanisms of action of tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate. Studies have shown that this compound exhibits potent activity against various receptors and enzymes, making it a valuable lead compound for drug discovery. For instance, research published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate has high affinity for serotonin receptors, particularly the 5-HT₇ receptor, which is implicated in several neurological disorders such as depression and anxiety.

Beyond its receptor-binding properties, tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism underlying this activity is believed to involve the modulation of cell cycle progression and induction of apoptosis through interactions with specific kinases and signaling pathways.

The pharmacokinetic profile of tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate has been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its use in chronic disease management. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical development.

In the context of drug development, tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate has been evaluated in several preclinical models to assess its efficacy and safety. Animal studies have shown that this compound effectively reduces symptoms in models of depression and anxiety without causing significant adverse effects. These findings have paved the way for its advancement into early-phase clinical trials.

The versatility of tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate extends beyond its direct therapeutic applications. Its structural features make it an excellent starting point for the synthesis of more complex molecules with enhanced biological activities. Chemists can leverage the tert-butyl protecting group to introduce additional functional groups or modify existing ones, thereby expanding the scope of potential therapeutic targets.

In conclusion, tert-butyl 2-(pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 2229361-57-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable lead compound for the development of novel therapeutics targeting neurological disorders, cancer, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for scientists and researchers worldwide.